Cas no 1448031-35-3 (N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1448031-35-3
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 5872208
• PubChem ID: 71808543
• Update Time: 2025-10-05

N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide
• N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-5-methylisoxazole-3-carboxamide
• N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide
• F6440-3855
• AKOS024563371
• Z2736544255
• N-[(5-CYCLOPROPYL-1-METHYLPYRAZOL-3-YL)METHYL]-5-METHYL-1,2-OXAZOLE-3-CARBOXAMIDE
• 1448031-35-3

• Inchi： 1S/C13H16N4O2/c1-8-5-11(16-19-8)13(18)14-7-10-6-12(9-3-4-9)17(2)15-10/h5-6,9H,3-4,7H2,1-2H3,(H,14,18)
• InChI Key： NWBKQXZOVJPSSZ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC2C=C(C3CC3)N(C)N=2)=O)=N1

Computed Properties

• Exact Mass: 260.12732577g/mol
• Monoisotopic Mass: 260.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 73Ų

Additional information on N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide

N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 1448031-35-3): A Comprehensive Overview

N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 1448031-35-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the oxazole class of heterocyclic compounds and features a unique structural arrangement that includes a cyclopropyl and methyl-substituted pyrazole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various pharmaceutical research endeavors.

The chemical structure of N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide is characterized by its rigid and planar nature, which is crucial for its biological activity. The cyclopropyl group, known for its strained ring structure, contributes to the compound's conformational stability and enhances its binding affinity to specific protein targets. The pyrazole moiety, on the other hand, is a common pharmacophore in drug discovery due to its ability to form hydrogen bonds and π-stacking interactions with biological macromolecules.

Recent studies have highlighted the potential of N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide as a potent inhibitor of various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression. The ability to selectively target these kinases makes it a promising lead compound for the development of novel anticancer therapies.

In addition to its anticancer properties, N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in the inflammatory response.

The pharmacokinetic properties of N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide have also been extensively studied. Its high oral bioavailability and favorable metabolic stability make it an attractive candidate for further preclinical and clinical development. Preclinical studies in animal models have shown that this compound exhibits good tissue distribution and low toxicity, further supporting its potential as a therapeutic agent.

The synthesis of N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide involves several well-established organic reactions. The key steps include the formation of the pyrazole ring through a cyclization reaction followed by the introduction of the cyclopropyl and methyl substituents. The final step involves the coupling reaction with 5-methylisoxazolcarboxylic acid to form the desired product. These synthetic routes are highly efficient and scalable, making it feasible for large-scale production if required.

In conclusion, N-(5-cyclopropyl-1-methyl-H-pyrazol--methyl-,2-thiazole--carboxamide (CAS No. 1448031--) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammation. Ongoing studies continue to explore its mechanisms of action and optimize its therapeutic efficacy, paving the way for potential clinical applications in the future.